![molecular formula C19H23NO B4441513 N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide](/img/structure/B4441513.png)
N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide
Overview
Description
N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide, also known as NEPP, is a chemical compound that belongs to the class of amides. It has gained significant attention in scientific research due to its potential therapeutic applications. NEPP is a novel compound that has been synthesized recently and has shown promising results in various studies.
Scientific Research Applications
N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to inhibit the aggregation of amyloid-beta peptides, which are known to play a crucial role in the pathogenesis of Alzheimer's disease.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by modulating the activity of various enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the inflammatory response. This compound has also been found to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are known to play a crucial role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to reduce the levels of reactive oxygen species (ROS) and nitric oxide (NO), which are known to play a crucial role in the pathogenesis of various diseases. This compound has been found to exhibit analgesic effects by modulating the activity of various pain receptors in the body.
Advantages and Limitations for Lab Experiments
N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it a viable option for further research. This compound has also been found to exhibit low toxicity, which makes it a safe option for lab experiments. However, this compound has several limitations for lab experiments. It is a complex compound that requires several steps for synthesis, which makes it difficult to produce on a large scale. This compound is also a relatively expensive compound, which makes it a less viable option for large-scale experiments.
Future Directions
There are several future directions for the research on N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide. One of the future directions is to study the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another future direction is to study the potential use of this compound in the treatment of cancer. This compound has been found to exhibit anti-cancer properties, and further research in this area could lead to the development of new cancer therapies. Additionally, future research could focus on the optimization of the synthesis process for this compound, which could lead to the development of more efficient and cost-effective methods for large-scale production.
Properties
IUPAC Name |
N-(2-ethylphenyl)-3-(4-ethylphenyl)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO/c1-3-15-9-11-16(12-10-15)13-14-19(21)20-18-8-6-5-7-17(18)4-2/h5-12H,3-4,13-14H2,1-2H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEJFOPSGCGJMMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CCC(=O)NC2=CC=CC=C2CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.